(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-ylmethanol
• InChI: InChI=1S/C8H12N2O/c11-6-8-9-5-7-3-1-2-4-10(7)8/h5,11H,1-4,6H2
• InChI Key: ZVWIPJQDAQASCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CN=C2CO)C1

Description

(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.58 molar n-butyl lithium in n-hexane (49 ml.) was added over 0.5 hour to a stirred solution of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine (8.9 g.) in dry ether at -60° under nitrogen. After 3 hours, gaseous formaldehyde generated by the thermal condensation of paraformaldehyde (6.9 g.) was passed into the red solution. The mixture was allowed to warm to room temperature overnight, acidified with hydrochloric acid and extracted with chloroform. The aqueous layer was basified with an excess of saturated sodium carbonate solution and extracted with chloroform. Concentration and recrystallisation of the residue from ethanol-ethyl acetate-petroleum ether afforded 3-hydroxymethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine (7.7 g.), m.p. 188°-199°.